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Compound of Interest

Compound Name: (1-Adamantylthio)acetic acid

Cat. No.: B187780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(1-Adamantylthio)acetic acid, a molecule incorporating the bulky, lipophilic adamantane cage

structure linked to a hydrophilic acetic acid via a thioether bond, presents a scaffold of potential

interest in medicinal chemistry. The adamantane moiety is a well-established pharmacophore

known to enhance the therapeutic properties of various drugs by increasing their lipophilicity

and metabolic stability. However, a comprehensive review of the scientific literature reveals a

significant lack of detailed studies specifically focused on (1-Adamantylthio)acetic acid. While

its chemical structure suggests potential biological activity, dedicated research on its synthesis,

pharmacological effects, and mechanism of action is not readily available in the public domain.

Chemical Properties
Property Value Source

IUPAC Name
(Adamantan-1-yl)sulfanylacetic

acid
Sigma-Aldrich[1]

CAS Number 95769-28-1 Sigma-Aldrich[1]

Molecular Formula C12H18O2S Sigma-Aldrich[1]

Molecular Weight 226.34 g/mol Sigma-Aldrich[1]

InChI Key
DMZIQLZIXCFDQQ-

UHFFFAOYSA-N
Sigma-Aldrich[1]
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Synthesis
Detailed experimental protocols for the synthesis of (1-Adamantylthio)acetic acid are not

explicitly described in the reviewed literature. However, general synthetic strategies for

analogous adamantane thioether derivatives can be inferred. The synthesis would likely involve

the reaction of a haloacetic acid derivative with 1-adamantanethiol.

Below is a conceptual workflow for a potential synthesis route.
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Caption: Conceptual workflow for the synthesis of (1-Adamantylthio)acetic acid.

Biological Activity
There is a notable absence of published research detailing the biological activities of (1-
Adamantylthio)acetic acid. While the adamantane scaffold is present in numerous approved

drugs with diverse therapeutic applications, including antiviral, antidiabetic, and neuroprotective

agents, the specific effects of the (1-adamantylthio)acetic acid structure have not been

characterized.
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Research on structurally related compounds, such as 1-adamantylthiopyridines, has indicated

potential antibacterial, antimalarial, and anticancer activities. This suggests that the

adamantylthio moiety could be a valuable component in the design of new therapeutic agents.

However, without direct experimental evidence, the pharmacological profile of (1-
Adamantylthio)acetic acid remains speculative.

Experimental Protocols and Quantitative Data
The core requirement for an in-depth technical guide is the availability of detailed experimental

methodologies and quantitative data. Unfortunately, the comprehensive literature search did

not yield any specific experimental protocols for assays involving (1-Adamantylthio)acetic
acid. Consequently, there is no quantitative data such as IC50 values, Ki values, or

pharmacokinetic parameters to summarize in tabular form.

Signaling Pathways
Given the lack of research on the biological effects of (1-Adamantylthio)acetic acid, there is

no information available regarding its mechanism of action or any signaling pathways it may

modulate. Therefore, the creation of diagrams for signaling pathways is not possible at this

time.

Conclusion
While the structural components of (1-Adamantylthio)acetic acid hint at potential

pharmacological relevance, the current body of scientific literature is insufficient to provide a

detailed technical guide. There is a clear need for foundational research to establish its

synthetic routes, characterize its physicochemical properties, and investigate its biological

activities. Such studies would be the first step in determining if this compound or its derivatives

hold promise for future drug development efforts. Researchers in the field are encouraged to

explore this molecule to fill the existing knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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